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Compound Name: MO-I-500
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Get Quote
\ J

Critical Safety Notice: A specific Safety Data Sheet (SDS) for MO-1-500 could not be located in
publicly available resources. The following information is a generalized guide for handling
potentially hazardous research chemicals and is not a substitute for the official SDS.
Researchers, scientists, and drug development professionals must obtain the complete SDS
from the manufacturer or supplier before purchasing, handling, or using MO-I-500. All
procedures must be adapted based on the specific hazards and handling requirements outlined
in the official SDS.

This guide provides a framework for establishing safe laboratory practices, emergency
preparedness, and disposal plans for potent chemical compounds.

General Information and Hazard Identification

MO-I-500 is identified as a pharmacological inhibitor of the FTO (fat mass and obesity-
associated) protein, a type of m6A demethylase. As with any novel or specialized chemical, a
thorough understanding of its properties and potential hazards is the first step in safe handling.
The official SDS will provide comprehensive data on its physical and chemical properties, as
well as its specific health and environmental hazards.
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Table 1: Physical and Chemical Properties of MO-I-500 (lllustrative) Note: This data is for

illustrative purposes. Refer to the official SDS for accurate information.

Property Value

Molecular Formula C12H12CINOsS
Molecular Weight 317.75 g/mol
Appearance Solid Powder
Solubility Soluble in DMSO

Storage Temperature

Solid Powder: -20°C (12 Months) or 4°C (6
Months). In Solvent: -80°C (6 Months) or -20°C

(1 Month).

Table 2: GHS Hazard Identification (lllustrative) Note: The following is an example of potential
hazards. The actual GHS classification for MO-1-500 must be obtained from the SDS.

Hazard Class

Hazard Statement

Pictogram (Example)

Acute Toxicity, Oral

Harmful if swallowed

GHSO07 (Exclamation Mark)

Skin Corrosion/Irritation

Causes skin irritation

GHSO07 (Exclamation Mark)

Serious Eye Damage/Irritation

Causes serious eye irritation

GHSO07 (Exclamation Mark)

Specific Target Organ Toxicity

May cause respiratory irritation

GHSO07 (Exclamation Mark)

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to create a barrier between the researcher and

the chemical. The selection of specific PPE materials must be guided by the chemical
resistance data provided in the MO-I-500 SDS.

Table 3: Recommended Personal Protective Equipment (PPE)
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Protection Type

Required PPE

Recommended Use

Eye and Face Protection

ANSI Z87.1 compliant safety
glasses with side shields
(minimum). Chemical splash

goggles. Face shield.

Goggles: Required when there
is a splash hazard. Face
Shield: Must be worn over
goggles when handling larger
quantities or performing
procedures with a high risk of

splashing.

Hand Protection

Chemically resistant gloves

(e.g., Nitrile).

Consult the SDS for the
appropriate glove material and
thickness. Always double-
glove when handling potent
compounds. Inspect gloves for
tears or holes before use and
change them immediately if

contaminated.

Body Protection

Fully buttoned laboratory coat.

A flame-retardant lab coat
should be worn if flammable
solvents are in use. For high-
potency compounds, a
disposable gown may be

required.

Respiratory Protection

NIOSH-approved respirator.

Required if handling the
powder outside of a certified
chemical fume hood or other
ventilated enclosure. The type
of respirator (e.g., N95, or a
cartridge respirator) will be
specified in the SDS.

Foot Protection

Closed-toe, non-perforated

shoes.

Shoes should be made of a
material that offers protection

from spills.
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Operational Plan: Handling and Storage

All handling of MO-I-500 powder should be conducted within a certified chemical fume hood or
a similar ventilated enclosure to minimize inhalation exposure.

e Preparation:

[¢]

Don all required PPE as specified in Table 3.

o

Designate a specific area within the chemical fume hood for handling MO-I-500.

o

Assemble all necessary equipment (e.g., analytical balance, spatulas, weigh paper, vials,
solvent, vortex mixer).

o

Decontaminate the handling area before and after the procedure.
¢ Weighing the Compound:
o Place a piece of weigh paper or a weighing boat on the analytical balance and tare.

o Carefully transfer the desired amount of MO-I-500 powder using a clean spatula. Avoid
creating airborne dust.

o Once the desired weight is achieved, securely close the primary container of MO-I1-500.
» Solubilization:

o Carefully transfer the weighed powder into an appropriately labeled vial.

o Using a calibrated pipette, add the specified volume of solvent (e.g., DMSO) to the vial.

o Secure the vial cap and mix gently by vortexing or inversion until the solid is completely
dissolved.

e Post-Procedure:

o Clean all reusable equipment thoroughly.
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o Dispose of all contaminated disposable materials (weigh paper, pipette tips, gloves) in the
designated hazardous waste stream.

o Wash hands thoroughly after removing gloves.

» Short-Term: Store MO-I-500 in a tightly sealed, clearly labeled container in a designated,
ventilated, and secure location at the recommended temperature.

e Segregation: Store away from incompatible materials as specified in the SDS.

Disposal Plan

Improper disposal of chemical waste can pose a significant risk to human health and the
environment. All waste generated from the handling of MO-1-500 must be treated as hazardous
waste.

o Solid Waste: Contaminated items such as gloves, weigh paper, and pipette tips should be
collected in a dedicated, sealed, and clearly labeled hazardous waste container.

 Liquid Waste: Unused solutions or solvent rinsates should be collected in a compatible,
sealed, and labeled hazardous waste container. Do not mix with other waste streams unless
compatibility has been confirmed.

e Disposal Compliance: All chemical waste must be disposed of through the institution's
Environmental Health and Safety (EHS) office, following all local, state, and federal
regulations.

Mandatory Visualizations

The following diagrams illustrate key decision-making and operational workflows for handling
MO-I-500 safely.
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» To cite this document: BenchChem. [Essential Safety and Handling Protocols for MO-1-500].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12410972/docs#essential-safety-and-handling-
protocols-for-mo-i-500]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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